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Introduction

In traditional silver halide photography, the fixing process is a critical step that renders the
developed image permanent and insensitive to further exposure to light. This is achieved by
removing the unexposed and undeveloped silver halide crystals from the photographic
emulsion. The primary active agents in photographic fixers are salts of thiosulfuric acid, most
commonly sodium thiosulfate (Na2S20s), historically known as "hypo," and ammonium
thiosulfate ((NH4)2S20s3), the active component in "rapid” fixers.[1][2] These compounds form
stable, water-soluble complexes with silver ions, allowing them to be washed away from the
emulsion.[3] This document provides detailed application notes, experimental protocols, and
comparative data on the use of thiosulfuric acid-based compounds in photographic fixing
processes.

Chemical Principles of Photographic Fixing

The fundamental chemical reaction in the fixing process involves the formation of soluble
argentothiosulfate complexes. The thiosulfate ion (S20327) reacts with the insoluble silver
halide (AgX, where X is typically Br~ or I7) to form a series of silver thiosulfate complexes,
which are then removed by washing.[3]
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The key chemical reactions are:

AgX(s) + 2520327 (aq) - [Ag(S203)2]*~(aq) + X~ (aq) AgX(s) + 3S2032-(aq) —
[Ag(S20s)3]°~(aq) + X~(aq)

The efficiency of this process is dependent on factors such as the type of thiosulfate salt used,
the concentration of the fixing solution, temperature, agitation, and the nature of the
photographic emulsion.

Comparative Data of Photographic Fixers

The selection of a photographic fixer depends on the desired processing speed, the type of
photographic material, and archival requirements. The following tables provide a summary of
quantitative data for common fixer formulations.

Table 1: Comparison of Standard and Rapid Fixer Formulations

Parameter

Standard Fixer (Sodium
Thiosulfate-based)

Rapid Fixer (Ammonium
Thiosulfate-based)

Primary Fixing Agent

Sodium Thiosulfate
(Naz2S203-5H20)

Ammonium Thiosulfate
((NH4)2S203)

Typical Concentration 200-250 g/L 150-200 g/L (of 60% solution)
) o Up to 4 times faster than
Relative Fixing Speed Slower[4] ) ] ]
sodium thiosulfate fixers[5]
Typical Clearing Time 2-5 minutes 30-60 seconds

Capacity (Film)

~10-15 rolls of 35mm (36 exp.)

~20-25 rolls of 35mm (36 exp.)

per liter per liter[4]
Capacity (Paper) ~20-25 8x10" sheets per liter ~40-50 8x10" sheets per liter
Lower cost, good for traditional ~ Faster processing, higher
Advantages

films

capacity[4]

Disadvantages

Slower, lower capacity

Higher cost, can be more

aggressive on some emulsions
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Table 2: Typical Fixing and Washing Times for Archival Processing

Washing Time  Washing Time

. . Recommended (with Hypo (without Hypo
Material Fixer Type . . . .
Fixing Time Clearing Clearing
Agent) Agent)
Fiber-Based Standard or ) ] )
] 5-10 minutes 20-30 minutes 60+ minutes
Paper Rapid
Resin-Coated ) ) . .
Rapid 1-2 minutes 2-4 minutes 5-10 minutes
Paper
Black and White ) ) ) )
Rapid 2-5 minutes 5-10 minutes 20-30 minutes

Film

Note: Fixing time should be at least twice the clearing time.[4] Clearing time is the time it takes
for the milky appearance of the film to disappear.

Experimental Protocols

Protocol 1: Preparation of a Standard Non-Hardening
Acid Fixer

This protocol describes the preparation of a standard fixer solution using sodium thiosulfate.

Materials:

Sodium thiosulfate pentahydrate (NazS203-5H20)

Sodium sulfite (Na2S0Os), anhydrous

Acetic acid, 28% solution

Distilled water

Graduated cylinders

Beakers
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e Stirring rod
o Storage bottle
Procedure:

» In a beaker, dissolve 240 g of sodium thiosulfate pentahydrate in 750 mL of warm distilled
water (approximately 50°C). Stir until fully dissolved.

» In a separate beaker, dissolve 15 g of sodium sulfite in 50 mL of warm distilled water.
e Slowly add the sodium sulfite solution to the sodium thiosulfate solution while stirring.
e Slowly add 48 mL of 28% acetic acid to the main solution while stirring continuously.
e Add cold distilled water to make a final volume of 1 liter.

o Transfer the solution to a clearly labeled, airtight storage bottle.

Protocol 2: Determination of Fixer Exhaustion (Clearing
Time Test)

This protocol determines the point at which a fixer solution is no longer effective.
Materials:

Fixer solution to be tested

A scrap piece of undeveloped film (the leader of a 35mm roll is ideal)

Timer or stopwatch

Beaker or small tray

Procedure:

e Pour a small amount of the fixer solution into a beaker.

o Immerse the scrap piece of film into the fixer and start the timer simultaneously.
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e Observe the film against a light background. The milky, light-sensitive emulsion will gradually
become transparent.

» Stop the timer when the film is completely clear and the milky appearance has vanished.
This is the clearing time.

o Compare the measured clearing time to the clearing time of a fresh batch of the same fixer.
The fixer is considered exhausted when the clearing time is double that of the fresh solution.

[4]

Protocol 3: Testing for Residual Thiosulfate (Hypo) for
Archival Permanence

This protocol provides a qualitative method to test for the presence of residual fixing agents in
photographic prints, which can cause image degradation over time.

Materials:

Kodak Hypo Test Solution HT-2 or equivalent

o Solution A: 2.5 g potassium permanganate, 2.5 g sodium carbonate (anhydrous) in 1 L
distilled water.

o Solution B: Distilled water.

Test print (with a white border) that has been washed

Dropper

Blotting paper

Procedure:

o Place a drop of the test solution on a white, unexposed margin of the washed and still wet
print.

» Allow the drop to stand for 2 minutes.
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» Blot the excess solution with a clean piece of blotting paper.

o Observe the color of the stain. A faint yellow stain indicates a low level of residual hypo,
which is acceptable for most purposes. A darker yellow or brown stain indicates insufficient
washing and the need for further washing for archival permanence.

For a more quantitative and accurate assessment of residual thiosulfate, the Methylene Blue
test method as specified in ISO 18917 is recommended.[6] This test is more complex and
requires a spectrophotometer.
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Diagram 1: Photographic Processing Workflow
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Diagram 2: Chemical Pathway of Photographic Fixing

Archival Standards and Best Practices

For long-term preservation of photographic materials, it is crucial to minimize the amount of
residual chemicals from the fixing process. International standards, such as those from the
International Organization for Standardization (ISO), provide guidelines for archival quality.

e |ISO 18917: This standard specifies methods for determining residual thiosulfate and other
related chemicals in processed photographic materials, including the Methylene Blue method
and the lodide-Amylose method.[6]

o Residual Thiosulfate Limits: For archival storage of film, the residual thiosulfate limit is
generally specified to be less than 0.7 micrograms per square centimeter.

To achieve archival permanence, the following practices are recommended:

o Use a two-bath fixing technique. The first bath does the majority of the fixing, and the
second, fresher bath removes the last traces of silver halides and ensures complete fixation.
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e Use a hypo clearing agent after fixing to facilitate the removal of thiosulfate ions during
washing.

» Ensure thorough washing with a good flow of water for the recommended time.

o Test for residual hypo using a reliable method, especially for valuable or historically
significant materials.

Conclusion

The use of thiosulfuric acid derivatives, particularly sodium and ammonium thiosulfate, is
fundamental to the stability and permanence of traditional photographic images. A thorough
understanding of the chemistry, proper preparation of fixing solutions, and adherence to
archival processing standards are essential for researchers and professionals working with
photographic materials. By following detailed protocols and performing quality control tests, the
longevity of valuable photographic records can be ensured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1193926#use-of-thiosulfuric-acid-in-
photographic-fixing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1193926#use-of-thiosulfuric-acid-in-photographic-fixing-processes
https://www.benchchem.com/product/b1193926#use-of-thiosulfuric-acid-in-photographic-fixing-processes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

